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Compound of Interest
Compound Name: 4-Bromo-1-butanol-d8

Cat. No.:

L  Get Quote

B157970

Technical Guide: 4-Bromo-1-butanol-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the deuterated compound 4-Bromo-1-
butanol-d8, a labeled analog of 4-Bromo-1-butanol. Deuterated compounds are critical in drug
development and metabolic studies, serving as internal standards for analytical quantification
and as tracers to elucidate metabolic pathways.

Core Data

The key identifiers for 4-Bromo-1-butanol-d8 are its CAS (Chemical Abstracts Service)
number and molecular weight. These are fundamental for procurement, regulatory
documentation, and experimental design.

Parameter Value

CAS Number

136091-68-4[1][2]

Molecular Formula

C4HD8BrO[1][3]

Molecular Weight

161.07 g/mol [1][3]

Unlabeled CAS Number

33036-62-3[2][4]
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Experimental Protocols

While specific experimental protocols are highly dependent on the research context, the use of
4-Bromo-1-butanol-d8 typically falls under the following methodologies:

« Internal Standard for Quantitative Analysis: In techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), a
known quantity of 4-Bromo-1-butanol-d8 is added to a sample. Due to its similar chemical
properties to the non-deuterated analyte and its distinct mass, it allows for precise
quantification of the target molecule.

o Metabolic Tracer Studies: 4-Bromo-1-butanol-d8 can be introduced into a biological system
to track the metabolic fate of 4-Bromo-1-butanol. The deuterium labeling allows for the
differentiation of the administered compound and its metabolites from endogenous
molecules.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name and its key

identifiers.

Chemical Identifier Relationship

has CAS Number CAS: 136091-68-4

4-Bromo-1-butanol-d8 has Molecular Weight

B

Click to download full resolution via product page

Caption: Relationship between compound and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-1-butanol-d8 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157970#4-bromo-1-butanol-d8-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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